Lead nitrate Lead nitrate Lead nitrate is a white crystalline solid. The material is soluble in water. It is noncombustible but it will accelerate the burning of combustible materials. If large quantities of the material are involved in the fire an explosion may result. Prolonged exposure of the material to fire or heat may result in an explosion. Toxic oxides of nitrogen are produced in fires involving this material.
Brand Name: Vulcanchem
CAS No.: 10099-74-8
VCID: VC21240379
InChI: InChI=1S/2NO3.Pb/c2*2-1(3)4;/q2*-1;+2
SMILES: [N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Pb+2]
Molecular Formula: N2O6Pb
Pb(NO3)2
Pb(NO3)2
N2O6P
Molecular Weight: 331 g/mol

Lead nitrate

CAS No.: 10099-74-8

Cat. No.: VC21240379

Molecular Formula: N2O6Pb
Pb(NO3)2
Pb(NO3)2
N2O6P

Molecular Weight: 331 g/mol

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Lead nitrate - 10099-74-8

Specification

Description Lead nitrate is a white crystalline solid. The material is soluble in water. It is noncombustible but it will accelerate the burning of combustible materials. If large quantities of the material are involved in the fire an explosion may result. Prolonged exposure of the material to fire or heat may result in an explosion. Toxic oxides of nitrogen are produced in fires involving this material.
CAS No. 10099-74-8
Molecular Formula N2O6Pb
Pb(NO3)2
Pb(NO3)2
N2O6P
Molecular Weight 331 g/mol
IUPAC Name lead(2+);dinitrate
Standard InChI InChI=1S/2NO3.Pb/c2*2-1(3)4;/q2*-1;+2
Standard InChI Key RLJMLMKIBZAXJO-UHFFFAOYSA-N
Impurities Impurities typically present in the reagent grade incl copper, iron and chloride ...
SMILES [N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Pb+2]
Canonical SMILES [N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Pb+2]
Colorform White or colorless translucent crystals
Colorless, cubic crystals
Melting Point 470 °C

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